Cas no 195447-85-9 (2-Methyl-4-trifluoromethyl-nicotinic Acid)
195447-85-9 structure
Product Name:2-Methyl-4-trifluoromethyl-nicotinic Acid
CAS No:195447-85-9
MF:C8H6F3NO2
MW:205.133952617645
MDL:MFCD00203916
CID:116785
PubChem ID:53406081
Update Time:2025-04-18
2-Methyl-4-trifluoromethyl-nicotinic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, 2-methyl-4-(trifluoromethyl)-
- 2-methyl-4-(trifluoromethyl)pyridine-3-carboxylic acid
- 2-METHYL-4-TRIFLUOROMETHYL-NICOTINIC ACID
- SCHEMBL148901
- DTXSID30695665
- 3-Chloro-6-methylpyrazolo[1,5-a]pyrimidine-2-carboxylicacid
- MFCD00203916
- 2-methyl-4-(trifluoromethyl)nicotinicacid
- 2-methyl-4-trifluoromethylnicotinic acid
- CS-0324065
- A813810
- AB04743
- 195447-85-9
- FT-0695548
- 2-methyl-4-(trifluoromethyl)nicotinic acid
- DB-065884
- 2-Methyl-4-trifluoromethyl-nicotinic Acid
-
- MDL: MFCD00203916
- Inchi: 1S/C8H6F3NO2/c1-4-6(7(13)14)5(2-3-12-4)8(9,10)11/h2-3H,1H3,(H,13,14)
- InChI Key: GYDBBMRQODWXDG-UHFFFAOYSA-N
- SMILES: FC(C1C=CN=C(C)C=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 205.03500
- Monoisotopic Mass: 205.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2A^2
- XLogP3: 1.7
Experimental Properties
- PSA: 50.19000
- LogP: 2.10700
2-Methyl-4-trifluoromethyl-nicotinic Acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methyl-4-trifluoromethyl-nicotinic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M342838-5mg |
2-Methyl-4-trifluoromethyl-nicotinic Acid |
195447-85-9 | 5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M342838-10mg |
2-Methyl-4-trifluoromethyl-nicotinic Acid |
195447-85-9 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | M342838-50mg |
2-Methyl-4-trifluoromethyl-nicotinic Acid |
195447-85-9 | 50mg |
$ 230.00 | 2022-06-02 | ||
| Alichem | A029206707-1g |
2-Methyl-4-(trifluoromethyl)nicotinic acid |
195447-85-9 | 97% | 1g |
$1356.60 | 2023-09-02 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R0233-1g |
2-Methyl-4-trifluoromethyl-nicotinic acid |
195447-85-9 | 95% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R0233-5g |
2-Methyl-4-trifluoromethyl-nicotinic acid |
195447-85-9 | 95% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R0233-500mg |
2-Methyl-4-trifluoromethyl-nicotinic acid |
195447-85-9 | 95% | 500mg |
4655.75CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R0233-250mg |
2-Methyl-4-trifluoromethyl-nicotinic acid |
195447-85-9 | 95% | 250mg |
2756.14CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R0233-100mg |
2-Methyl-4-trifluoromethyl-nicotinic acid |
195447-85-9 | 95% | 100mg |
1797.85CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R0233-50mg |
2-Methyl-4-trifluoromethyl-nicotinic acid |
195447-85-9 | 95% | 50mg |
1322.95CNY | 2021-05-07 |
2-Methyl-4-trifluoromethyl-nicotinic Acid Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
195447-85-9 (2-Methyl-4-trifluoromethyl-nicotinic Acid) Related Products
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- 38868-86-9(2,6-dimethyl-4-(2-trifluoromethyl-phenyl)-pyridine-3,5-dicarboxylic acid)
- 220848-02-2(2,6-dimethyl-4-(trifluoromethyl)nicotinic acid)
- 1211581-62-2(2-Methyl-5-(trifluoromethyl)isonicotinic acid)
- 1105997-89-4(4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid)
- 1804444-03-8(4-(Difluoromethyl)-2-methylpyridine-3-carboxylic acid)
- 1245915-92-7(5-methyl-2-(trifluoromethyl)pyridine-3-carboxylic acid)
- 754989-46-3(3-Pyridinecarboxylic acid, 2,6-dimethyl-4-(trifluoromethyl)-, methyl ester)
- 1211581-65-5(2-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid)
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